3,4-Diacetoxy-5-nitrobenzoic acid

• Molecular Formula: C11H9NO8
• Molecular Weight: 283.19 g/mol
• IUPAC Name: 3,4-diacetyloxy-5-nitrobenzoic acid
• InChI: InChI=1S/C11H9NO8/c1-5(13)19-9-4-7(11(15)16)3-8(12(17)18)10(9)20-6(2)14/h3-4H,1-2H3,(H,15,16)
• InChI Key: NOFJIFYZDAAYQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC(=CC(=C1OC(=O)C)[N+](=O)[O-])C(=O)O

Description

3,4-Diacetoxy-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C11H9NO8 and its molecular weight is 283.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.3 g of 3,4-dihydroxy-5-nitrobenzoic acid are treated with 30 ml of acetic anhydride, whereupon the mixture is held at the reflux temperature for 8 hours. The reaction mixture is poured on to ice. The separated precipitate is filtered under suction, washed with water and taken up in methylene chloride. The organic phase is dried over sodium sulfate and evaporated. The residue obtained is recrystallized from methylene chloride/n-hexane in the cold. There is obtained 3,4-diacetoxy-5-nitrobenzoic acid in the form of colorless crystals of m.p. 126°-127°.